Cas no 1268133-69-2 (3-(2,4-dichlorophenyl)methylpiperidine)

• Product Name: 3-(2,4-dichlorophenyl)methylpiperidine
• CAS No: 1268133-69-2
• MF: C₁₂H₁₅Cl₂N
• MW: 244.160201311111
• CID: 6239437
• PubChem ID: 64158338
• Update Time: 2025-05-25

3-(2,4-dichlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)methylpiperidine
• 3-(2,4-Dichlorobenzyl)piperidine
• EN300-1964913
• 1268133-69-2
• AKOS013477146
• 3-[(2,4-dichlorophenyl)methyl]piperidine
• CS-0299900

• Inchi： 1S/C12H15Cl2N/c13-11-4-3-10(12(14)7-11)6-9-2-1-5-15-8-9/h3-4,7,9,15H,1-2,5-6,8H2
• InChI Key： YKTPYXSFGWIXDT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1CNCCC1)Cl

Computed Properties

• Exact Mass: 243.0581549g/mol
• Monoisotopic Mass: 243.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,4-dichlorophenyl)methylpiperidine

Professional Introduction to Compound with CAS No. 1268133-69-2 and Product Name: 3-(2,4-dichlorophenyl)methylpiperidine

The compound with the CAS number 1268133-69-2 and the product name 3-(2,4-dichlorophenyl)methylpiperidine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 3-(2,4-dichlorophenyl)methylpiperidine consists of a piperidine ring substituted with a 2,4-dichlorophenylmethyl group, which contributes to its distinct chemical properties and reactivity.

In recent years, there has been a growing focus on the exploration of piperidine derivatives in medicinal chemistry due to their broad spectrum of biological activities. Piperidine scaffolds are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The presence of chlorine atoms at the 2 and 4 positions of the phenyl ring in 3-(2,4-dichlorophenyl)methylpiperidine enhances its interaction with biological targets, potentially leading to enhanced binding affinity and selectivity.

One of the most compelling aspects of 3-(2,4-dichlorophenyl)methylpiperidine is its potential role in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and phosphodiesterases play crucial roles in numerous cellular processes, and inhibiting their activity can lead to therapeutic benefits. The structural features of this compound make it a promising candidate for designing inhibitors that can modulate these enzymatic activities. Recent studies have demonstrated that piperidine-based compounds can effectively interfere with the catalytic sites of enzymes, thereby blocking or altering their function.

The 2,4-dichlorophenylmethyl group in 3-(2,4-dichlorophenyl)methylpiperidine is particularly noteworthy as it provides a hydrophobic anchor that can interact favorably with hydrophobic pockets in protein targets. This interaction is essential for achieving high binding affinity and stability within the enzyme active site. Additionally, the chlorine atoms can engage in polar interactions with charged residues in the enzyme, further enhancing the compound's binding capabilities. These features make 3-(2,4-dichlorophenyl)methylpiperidine a versatile building block for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 3-(2,4-dichlorophenyl)methylpiperidine with high accuracy. Molecular docking studies have shown that this compound can effectively bind to various enzyme targets, including those involved in cancer signaling pathways. For instance, studies have indicated that it may interact with tyrosine kinases, which are overexpressed in many cancer cells and contribute to tumor growth and progression. By inhibiting these kinases, 3-(2,4-dichlorophenyl)methylpiperidine could potentially disrupt cancer cell signaling networks and induce apoptosis.

Beyond its applications in oncology, 3-(2,4-dichlorophenyl)methylpiperidine has also shown promise in other therapeutic areas. For example, it may be useful in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by aberrant protein aggregation and neuroinflammation, processes that could be modulated by small molecules like 3-(2,4-dichlorophenyl)methylpiperidine. Preclinical studies have suggested that piperidine derivatives can interfere with protein misfolding and reduce inflammatory responses in neural cells.

The synthesis of 3-(2,4-dichlorophenyl)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the piperidine ring followed by functionalization with the 2,4-dichlorophenylmethyl group. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively, facilitating its use in research and development programs.

In conclusion,3-(2,4-dichlorophenyl)methylpiperidine (CAS No. 1268133-69-2) represents a promising candidate for drug discovery with diverse therapeutic applications. Its unique structural features make it an effective tool for modulating enzyme-catalyzed reactions and disrupting pathological signaling pathways. As research continues to uncover new biological targets and mechanisms,3-(2,4-dichlorophenyl)methylpiperidine is likely to play an increasingly important role in the development of novel therapeutics across multiple disease areas.